Cas no 733746-65-1 (2-Pyridinesulfonicacid, 5-methyl-)

• Product Name: 2-Pyridinesulfonicacid, 5-methyl-
• CAS No: 733746-65-1
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 559485
• PubChem ID: 12110543
• Update Time: 2025-04-19

2-Pyridinesulfonicacid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonicacid, 5-methyl-
• 5-Methylpyridine-2-sulfonic acid
• 2-Pyridinesulfonicacid,5-methyl
• DTXSID60477754
• AKOS006305292
• 733746-65-1
• FT-0745505
• AM101205
• SCHEMBL2633881
• 5-methyl-pyridine-2-sulfonic acid

• Inchi： 1S/C6H7NO3S/c1-5-2-3-6(7-4-5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
• InChI Key： XYDHSCZUHCZWHJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CN=1)(=O)(=O)O

Computed Properties

• Exact Mass: 173.01500
• Monoisotopic Mass: 173.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.64000
• LogP: 1.71750